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Plant Efficacy

Cotton Root

Vapor Toxicity

Cotton Seed

Herbicide Length (Japanese .
(Johnsongrass Control) . . Yield Impact
Reduction Millet)
Trifluralin 95% control (after 3 years Moderate 66% injury [1] Higher yield
at double rate) [1] reduction [1] (with double
rate) [1]
Profluralin 94% control (after 3 years High reduction Data not Higher yield
at double rate) [1] (second highest) specified in (with double
[1] search results rate) [1]
Pendimethalin  Lower control (comparedto  Least reduction Data not Higher yield
Trifluralin/Profluralin) [1] [1] specified in (with double
search results rate) [1]
Fluchloralin Data not specified in search  Moderate Data not Higher yield
results reduction [1] specified in (with double
search results rate) [1]
Dinitramine Data not specified in search  Highest 66% injury [1] Lower yield [1]
results reduction [1]
Butralin Lower control (compared to  Least reduction Data not Lower yield [1]
Trifluralin/Profluralin) [1] [1] specified in

search results
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Herbicide

Nitralin

Oryzalin

Plant Efficacy
(Johnsongrass Control)

Lower control (compared to
Trifluralin/Profluralin) [1]

Data not specified in search
results

Cotton Root
Length
Reduction

Data not
specified in
search results

Data not
specified in
search results

Toxicity to Non-Target Organisms

Vapor Toxicity
(Japanese
Millet)

No injury [1]

No injury [1]

Cotton Seed
Yield Impact

Lower yield [1]

Data not

specified in
search results

Herbicide

Acute Toxicity in Animals

Cellular & Sublethal Effects

Trifluralin

Pendimethalin

Oryzalin

Benfluralin

General
Dinitroanilines

Ranks moderate to highly toxic for aquatic

animals (fish and invertebrates) [2]

Data not specified in search results

Data not specified in search results

Data not specified in search results

Toxicity varies from slight to high in

terrestrial/aquatic species (nematodes,

earthworms, snails, insects, crustaceans, fish,

mammals) [3]

Cytotoxicity, genotoxicity,

oxidative stress in non-target

animals [3]

Cytotoxicity, genotoxicity,
oxidative stress in non-target

animals [3]

Cytotoxicity, genotoxicity,
oxidative stress in non-target

animals [3]

Cytotoxicity, genotoxicity,
oxidative stress in non-target

animals [3]

Alters physiological, metabolic,

morphological, developmental,
and behavioral traits [3]
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Experimental Protocols for Key Data

Field Efficacy and Crop Response

e Experimental Design: Field tests conducted over three years with herbicide application rates up to
double the normal use rate for annual grass control [1].
e Measured Variables:
o Weed Control: Percentage control of johnsongrass from rhizomes [1].
o Crop Impact: Seed cotton yield measured at end of study period; cotton taproot length
reduction measured in greenhouse studies [1].
¢ Application: Herbicides were soil-incorporated, reflecting standard pre-emergence use [1].

Vapor Toxicity Assessment
e Experimental Setup: Vapor toxicity assessed on Japanese millet shoots [1].

e Measurement: Injury percentage averaged across treatments, indicating phytotoxicity through
gaseous exposure [1].

Non-Target Organism Toxicity

e Approach: Literature review compiling data from studies on terrestrial and aquatic invertebrates and
vertebrates [3].

e Endpoints: Acute toxicity, alongside sublethal effects like cytotoxicity, genotoxicity, and oxidative
stress [3].

Mechanisms of Action and Resistance

Dinitroaniline herbicides primarily inhibit plant cell division by targeting tubulin proteins and disrupting

microtubule formation [3] [2].
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Target-Site Resistance (TSR) Mechanisms

¢ Tubulin Gene Mutations: Specific point mutations in a-tubulin genes (e.g., Arg-243-Met) confer
resistance by reducing herbicide binding affinity [2].

¢ Recessive Inheritance: TSR is often genetically recessive, meaning plants must be homozygous for
the resistance mutation to survive herbicide application [2].

Non-Target-Site Resistance (NTSR) Mechanisms

e Enhanced Metabolism: Resistance can occur via cytochrome P450 enzymes (e.g., CYP81A10 in
Lolium rigidum) that metabolize and detoxify the herbicide before it reaches its target [2].

Key Considerations for Researchers

¢ Formulation Effects: Commercial herbicide formulations include adjuvants and surfactants that can
influence toxicity profiles. Studies using pure active ingredients may not fully reflect real-world
scenarios [3].

e Exposure Route: Dinitroanilines have low water solubility and high soil adsorption, but can impact
non-target organisms through vapor exposure or soil persistence [3] [2].

¢ Regulatory Status: Many dinitroanilines (e.g., butralin, trifluralin) are not approved in the EU due to
data gaps on environmental fate and non-target effects, though some remain permitted in other
regions [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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